Cas no 1261952-72-0 (5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol)

5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol is a fluorinated phenolic compound with a unique structural configuration, combining a trifluoromethoxy group and a methoxycarbonyl-substituted phenyl ring. This structure imparts distinct electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine and trifluoromethoxy groups enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its reactive phenolic hydroxyl group allows for further functionalization, enabling tailored modifications for target applications. The compound’s well-defined purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its utility lies in facilitating the development of advanced bioactive molecules with optimized physicochemical properties.

5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol structure

1261952-72-0 structure

Product Name:5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol

CAS No:1261952-72-0

MF:C₁₅H₁₀F₄O₄

MW:330.231118679047

MDL:MFCD18316420

CID:2765688

PubChem ID:53222143

Update Time:2025-06-07

5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

- Methyl 3-fluoro-3'-hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylate
- DTXSID50686717
- 5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, 95%
- 5-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
- MFCD18316420
- 1261952-72-0
- 5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol
- MDL： MFCD18316420
- Inchi： 1S/C15H10F4O4/c1-22-14(21)12-3-2-8(6-13(12)16)9-4-10(20)7-11(5-9)23-15(17,18)19/h2-7,20H,1H3
- InChI Key： SCQGBGGKKNNZDI-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

Exact Mass: 330.05152144Da
Monoisotopic Mass: 330.05152144Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 55.8Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322628-5 g	5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, 95%; .	1261952-72-0	95%	5g	€1159.00	2023-06-21
abcr	AB322628-5g	5-(3-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, 95%; .	1261952-72-0	95%	5g	€1159.00	2025-04-21